Cas no 2137627-36-0 (1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-3,5-dimethyl-1-oxo-)

• Product Name: 1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-3,5-dimethyl-1-oxo-
• CAS No: 2137627-36-0
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• CID: 5257568
• Update Time: 2025-06-03

1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-3,5-dimethyl-1-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-3,5-dimethyl-1-oxo-

• Inchi： 1S/C12H12O3/c1-8-4-3-5-9-10(8)6-12(2,7-13)15-11(9)14/h3-5,7H,6H2,1-2H3
• InChI Key： CLFFTJVARSJRDB-UHFFFAOYSA-N
• SMILES： C1(C)(C=O)OC(=O)C2=CC=CC(C)=C2C1

Additional information on 1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-3,5-dimethyl-1-oxo-

Comprehensive Overview of 1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-3,5-dimethyl-1-oxo- (CAS No. 2137627-36-0)

The compound 1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-3,5-dimethyl-1-oxo- (CAS No. 2137627-36-0) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic research. This compound belongs to the benzopyran family, a class of heterocyclic compounds known for their diverse biological activities and applications in drug discovery. The presence of a carboxaldehyde group and a dihydro structure in its molecular framework makes it a valuable intermediate for the synthesis of more complex molecules.

In recent years, the demand for benzopyran derivatives has surged due to their potential therapeutic properties, including anti-inflammatory, antimicrobial, and antioxidant effects. Researchers are particularly interested in the 3,4-dihydro-3,5-dimethyl-1-oxo- substitution pattern of this compound, as it may influence its reactivity and biological activity. The CAS No. 2137627-36-0 is often searched in academic databases and chemical catalogs, reflecting its relevance in cutting-edge research.

From a synthetic perspective, 1H-2-Benzopyran-3-carboxaldehyde serves as a versatile building block for the construction of heterocyclic scaffolds. Its aldehyde functionality allows for condensation reactions, enabling the formation of Schiff bases, hydrazones, and other derivatives. These transformations are crucial in the development of novel pharmaceuticals and agrochemicals. Additionally, the 3,5-dimethyl groups contribute to the steric and electronic properties of the molecule, which can be tailored for specific applications.

The compound's unique structure also makes it a subject of interest in material science. Benzopyran derivatives are known to exhibit photochromic properties, which are exploited in the design of smart materials, optical switches, and sensors. The 1-oxo moiety in CAS No. 2137627-36-0 may further enhance its photophysical characteristics, opening new avenues for research in nanotechnology and optoelectronics.

Environmental and sustainability considerations are increasingly shaping chemical research, and 1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-3,5-dimethyl-1-oxo- is no exception. Scientists are exploring greener synthetic routes to produce this compound, minimizing waste and energy consumption. The use of biocatalysts and renewable feedstocks aligns with the global push toward sustainable chemistry, making this compound a focal point in eco-friendly innovation.

In the context of drug discovery, the benzopyran core is a privileged structure found in many FDA-approved drugs. The 3,4-dihydro and 3,5-dimethyl substitutions in CAS No. 2137627-36-0 may offer improved pharmacokinetic properties, such as enhanced solubility and metabolic stability. These attributes are critical in the design of next-generation therapeutics targeting chronic diseases and infectious agents.

Analytical characterization of 1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-3,5-dimethyl-1-oxo- involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure the purity and structural integrity of the compound, which is essential for reproducible research outcomes. The availability of high-quality reference standards for CAS No. 2137627-36-0 is a key factor driving its adoption in academic and industrial laboratories.

As the scientific community continues to explore the potential of benzopyran derivatives, 1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-3,5-dimethyl-1-oxo- stands out as a promising candidate for multidisciplinary applications. Its combination of structural features and functional groups makes it a valuable tool for researchers aiming to address pressing challenges in healthcare, materials science, and environmental sustainability.